Cas no 2287334-26-1 ((3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine)

• Product Name: (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine
• CAS No: 2287334-26-1
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6219869
• PubChem ID: 137944035
• Update Time: 2025-05-19

(3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2287334-26-1
• (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine
• EN300-6760434
• {3-cyclohexylbicyclo[1.1.1]pentan-1-yl}methanamine

• Inchi： 1S/C12H21N/c13-9-11-6-12(7-11,8-11)10-4-2-1-3-5-10/h10H,1-9,13H2
• InChI Key： UMVADNWLFFMEMM-UHFFFAOYSA-N
• SMILES： NCC12CC(C3CCCCC3)(C1)C2

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine

Introduction to (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine (CAS No. 2287334-26-1)

(3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine (CAS No. 2287334-26-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amines and is characterized by its bicyclo[1.1.1]pentane core, which imparts distinct physical and chemical properties.

The bicyclo[1.1.1]pentane scaffold is a fascinating structural motif that has been explored extensively in recent years for its potential in drug discovery and materials science. The rigid and compact nature of this scaffold provides a unique platform for the design of molecules with enhanced stability and bioavailability, making it an attractive choice for researchers aiming to develop new therapeutic agents.

In the context of medicinal chemistry, (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine has been studied for its potential as a lead compound in the development of drugs targeting various diseases. Recent research has highlighted its ability to modulate specific biological pathways, which could be leveraged for therapeutic purposes. For instance, studies have shown that this compound exhibits promising activity in modulating G protein-coupled receptors (GPCRs), a family of receptors that play crucial roles in many physiological processes and are important targets for drug development.

The cyclohexyl substituent in (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine adds an additional layer of complexity to its structure, influencing its conformational flexibility and interactions with biological targets. This substituent has been shown to enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and overall pharmacokinetic properties.

From a synthetic perspective, the preparation of (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine involves several key steps, including the formation of the bicyclo[1.1.1]pentane core and the subsequent functionalization with the cyclohexyl group and amine functionality. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in both academic research and industrial applications.

One of the notable features of (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine is its potential as a scaffold for the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The unique structure of (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine allows for the attachment of various functional groups that can be cleaved or modified under specific physiological conditions, making it a versatile platform for prodrug design.

In addition to its potential in drug discovery, (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine has also been investigated for its applications in materials science. The rigid and stable nature of the bicyclo[1.1.1]pentane core makes it suitable for use in the development of advanced materials with enhanced mechanical properties and thermal stability.

Recent studies have explored the use of (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine as a building block for the synthesis of polymers and other functional materials. These materials have shown promise in various applications, including drug delivery systems, sensors, and electronic devices.

The safety profile of (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)methanamine is another important aspect that has been evaluated in recent research. Toxicological studies have indicated that this compound exhibits low toxicity at relevant concentrations, making it suitable for further development as a therapeutic agent or material component.

In conclusion, (3-Cyclohexyl-1-bicyclo[][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong][strong] pentanyl)methanamine (CAS No. 2287334-26-- ) represents a promising compound with diverse applications in medicinal chemistry, materials science, and beyond due to its unique structural features and favorable biological properties Further research is warranted to fully explore its potential and develop new applications based on this intriguing molecule.